Cas no 1525658-51-8 (2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one)

• Product Name: 2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one
• CAS No: 1525658-51-8
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD24043662
• CID: 5301570
• PubChem ID: 81082196
• Update Time: 2025-05-19

2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one
• 2-Amino-3-methoxy-1-morpholin-4-ylpropan-1-one
• 1-Propanone, 2-amino-3-methoxy-1-(4-morpholinyl)-

• MDL： MFCD24043662
• Inchi： 1S/C8H16N2O3/c1-12-6-7(9)8(11)10-2-4-13-5-3-10/h7H,2-6,9H2,1H3
• InChI Key： DHDWTLAAMGLTNN-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(COC)N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: -1.7
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one

Comprehensive Analysis of 2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one (CAS No. 1525658-51-8)

2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one, with the CAS number 1525658-51-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholine and amino functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and structural features.

In recent years, the demand for high-purity chemical intermediates like 2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound’s morpholine ring is a key structural motif found in many FDA-approved drugs, making it a valuable scaffold for designing new bioactive molecules. Its methoxy and amino substituents further enhance its utility in structure-activity relationship (SAR) studies, a hot topic in modern pharmacology.

One of the most frequently asked questions about CAS 1525658-51-8 revolves around its synthetic routes and purification methods. Laboratories often seek optimized protocols to produce this compound with high yield and minimal impurities, as it is critical for assay development and high-throughput screening. Additionally, its stability under various pH conditions and solvent systems is a common research focus, especially for applications in formulation science.

The compound’s relevance extends to neuropharmacology and enzyme inhibition studies, where its structural analogs are investigated for modulating kinase activity or G-protein-coupled receptors (GPCRs). These areas align with trending topics such as precision medicine and personalized therapeutics, which dominate scientific discussions and search engine queries. For instance, researchers often search for "morpholine derivatives in drug design" or "amino ketone synthesis," highlighting the compound’s interdisciplinary appeal.

From a commercial perspective, 2-amino-3-methoxy-1-(morpholin-4-yl)propan-1-one is supplied by several specialty chemical manufacturers, with stringent quality control standards to meet the needs of academic and industrial users. Its MSDS (Material Safety Data Sheet) and analytical data (e.g., HPLC, NMR) are critical for ensuring compliance with Good Laboratory Practices (GLP). These aspects are frequently searched by procurement specialists and synthetic chemists.

In conclusion, CAS 1525658-51-8 represents a pivotal compound in contemporary chemical research, bridging gaps between organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted applications and alignment with cutting-edge scientific trends ensure its continued relevance in both literature and laboratory workflows. Future studies may explore its potential in green chemistry or catalysis, further expanding its industrial footprint.